Cas no 1218129-13-5 (ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate)

• Product Name: ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate
• CAS No: 1218129-13-5
• MF: C₁₁H₁₂F₃NO₂S
• MW: 279.278692245483
• CID: 6295474
• PubChem ID: 54918599
• Update Time: 2025-11-05

ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate
• AKOS005910956
• 1218129-13-5
• EN300-23147744
• ethyl 2-amino-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetate

• Inchi： 1S/C11H12F3NO2S/c1-2-17-10(16)9(15)7-3-5-8(6-4-7)18-11(12,13)14/h3-6,9H,2,15H2,1H3
• InChI Key： DQKGKGKLUWCVAT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 279.05408429g/mol
• Monoisotopic Mass: 279.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Additional information on ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate

Comprehensive Overview of Ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate (CAS No. 1218129-13-5)

Ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate (CAS No. 1218129-13-5) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical and agrochemical research. This ester derivative, characterized by the presence of a trifluoromethylsulfanyl group and an aminoacetate moiety, has garnered significant attention due to its versatile reactivity and role in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of ethyl 2-amino-2-(4-(trifluoromethyl)thio)phenylacetate" or "CAS 1218129-13-5 applications", reflecting its relevance in modern chemical innovation.

The compound's molecular structure combines a phenyl ring substituted with a trifluoromethylsulfanyl group, which enhances its lipophilicity and metabolic stability—a critical factor in drug design. This property aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their bioavailability and target specificity. Searches for "fluorine in drug discovery" or "trifluoromethylsulfanyl derivatives" highlight the growing interest in such motifs. Additionally, the ethyl ester group in the molecule offers a handle for further functionalization, making it a valuable intermediate in multi-step syntheses.

In the context of sustainability and green chemistry, ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate is often discussed alongside "eco-friendly synthetic routes" or "catalytic methods for amino acid derivatives." Recent publications emphasize the use of non-toxic catalysts or solvent-free conditions to prepare similar compounds, addressing environmental concerns. The compound's CAS No. 1218129-13-5 is also linked to patents exploring its utility in crop protection, resonating with searches like "agrochemical intermediates with trifluoromethyl groups."

From a technical perspective, the compound's NMR spectra and HPLC purity data are frequently requested by analytical chemists, underscoring its importance in quality control. Keywords such as "spectroscopic characterization of CAS 1218129-13-5" or "ethyl 2-amino-2-arylacetate derivatives" reflect this demand. Furthermore, its potential as a chiral building block for asymmetric synthesis aligns with the pharmaceutical industry's focus on enantioselective catalysis, a topic often searched as "chiral auxiliaries in drug development."

In summary, ethyl 2-amino-2-{4-(trifluoromethyl)sulfanylphenyl}acetate (CAS No. 1218129-13-5) represents a convergence of synthetic utility, environmental considerations, and industrial applicability. Its prominence in academic and industrial research ensures continued exploration, driven by queries like "scalable synthesis of trifluoromethylsulfanyl compounds" or "bioactive esters in medicinal chemistry." As innovation progresses, this compound is poised to remain a key player in advanced chemical research.